N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H21F3N2OS/c20-19(21,22)16-5-2-1-4-15(16)18(25)23-9-12-24-10-7-14(8-11-24)17-6-3-13-26-17/h1-6,13-14H,7-12H2,(H,23,25)
• InChI Key: OWWUWXRVMHXOLD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)CCNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H21F3N2OS
• Molecular Weight: 382.4 g/mol

Description

N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)-2-(trifluoromethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TFE-NPS and is a potent and selective agonist of the dopamine D3 receptor.

Scientific Research Applications

Anti-acetylcholinesterase Activity

A study on piperidine derivatives including the synthesis and evaluation of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives revealed significant anti-acetylcholinesterase (anti-AChE) activity. The introduction of bulky moieties and groups at specific positions substantially increased activity, indicating the compound's potential as an antidementia agent (Sugimoto et al., 1990).

Mycobacterium tuberculosis GyrB Inhibitors

Research on thiazole-aminopiperidine hybrid analogues designed from aryl thioamides has demonstrated promising activity against Mycobacterium tuberculosis GyrB ATPase, showcasing the compound's potential in tuberculosis treatment (Jeankumar et al., 2013).

Metal Complexes and Bioactivity

Studies involving the synthesis and characterization of benzamides and their copper and cobalt complexes revealed that these complexes exhibit significant antibacterial activity, suggesting their potential use in antimicrobial therapies (Khatiwora et al., 2013).

Drug Metabolism Studies

Investigations into the metabolism of drugs like flumatinib, an antineoplastic tyrosine kinase inhibitor, have shown that the parent drug and its metabolites, including those related to N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)-2-(trifluoromethyl)benzamide, undergo extensive metabolism. The study provides insights into the metabolic pathways of such compounds in chronic myelogenous leukemia patients (Gong et al., 2010).

Sigma Receptor Scintigraphy in Breast Cancer

The use of N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide in sigma receptor scintigraphy has been explored to visualize primary breast tumors in vivo. This approach, based on the preferential binding to sigma receptors overexpressed on breast cancer cells, indicates a potential diagnostic application of such compounds (Caveliers et al., 2002).